N'-{[6-(trifluoromethyl)-3-pyridinyl]carbonyl}benzenesulfonohydrazide

• IUPAC Name: N'-(benzenesulfonyl)-6-(trifluoromethyl)pyridine-3-carbohydrazide
• InChI: InChI=1S/C13H10F3N3O3S/c14-13(15,16)11-7-6-9(8-17-11)12(20)18-19-23(21,22)10-4-2-1-3-5-10/h1-8,19H,(H,18,20)
• InChI Key: GLKIKGPWJJBJNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=CN=C(C=C2)C(F)(F)F
• Molecular Formula: C13H10F3N3O3S
• Molecular Weight: 345.30 g/mol

Description

Molecular Structure Analysis

The molecular structure of N’-{[6-(trifluoromethyl)-3-pyridinyl]carbonyl}benzenesulfonohydrazide is characterized by the presence of a trifluoromethyl group and a pyridine ring. The trifluoromethyl group is a common structural motif in many biologically active molecules.

Chemical Reactions Analysis

While specific chemical reactions involving N’-{[6-(trifluoromethyl)-3-pyridinyl]carbonyl}benzenesulfonohydrazide were not found, trifluoromethylation reactions are well-studied in organic chemistry. Trifluoromethylation often involves the introduction of a trifluoromethyl group into an organic compound.

Physical And Chemical Properties Analysis

N’-{[6-(trifluoromethyl)-3-pyridinyl]carbonyl}benzenesulfonohydrazide has a molecular weight of 345.3 g/mol. Further physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Anticancer and Antibacterial Properties

A series of derivatives including N'-1-[2-anilino-3-pyridyl]carbonyl-1-benzenesulfonohydrazide exhibited significant in vitro anticancer activity. Specifically, compound 7g showed promising growth inhibitory activity in various cancer cell lines, including leukemia, melanoma, lung, colon, renal, and breast cancers. Additionally, these compounds demonstrated notable antibacterial activity against various Gram-positive and Gram-negative bacteria strains, surpassing standard drugs in some cases (Kamal et al., 2007).

Molecular Structure and In Silico Anticancer Studies

N'-(pyridin-3-ylmethylene)benzenesulfonohydrazide was synthesized and characterized, revealing a molecule with significant anticancer potential in silico. The molecule demonstrated favorable binding interactions with various validated anticancer protein targets, suggesting potential for activity optimization and chemical modification (Ozochukwu et al., 2021).

Synthesis and Antimicrobial Evaluation

Research on novel 5-benzoyl-N-substituted-amino and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones, derived from similar chemical structures, indicated potential antimicrobial properties. These compounds were tested in vitro for antibacterial and antifungal activity, showing promising results (Elgemeie et al., 2017).

Environmental Applications

N'-[1-(Pyridin-2-yl)ethylidene]benzenesulfonohydrazide (PEBSH) was developed into a sensitive and selective sensor for Hg2+ ions. This novel application demonstrated high sensitivity and dynamic concentration range, showcasing the potential for environmental remediation and toxic pollutant detection (Arshad et al., 2015).

Future Directions

The development of new methodologies for efficient and selective introduction of trifluoromethyl groups into diverse skeletons has become an active and hot topic in synthetic chemistry. The demand for trifluoromethyl derivatives has been increasing steadily in the last 30 years. Therefore, research into compounds like N’-{[6-(trifluoromethyl)-3-pyridinyl]carbonyl}benzenesulfonohydrazide is likely to continue to be an important area of study.